Cas no 1805761-75-4 (Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate
• CAS No: 1805761-75-4
• MF: C₁₂H₁₂BrFO₃
• MW: 303.124286651611
• CID: 4957734
• Update Time: 2025-06-15

Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate

• Inchi： 1S/C12H12BrFO3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： DACKJKHPDPLYTN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate

Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate (CAS No. 1805761-75-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate, identified by its CAS number 1805761-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a fluorine atom and a brominated propyl side chain, make it an invaluable building block for medicinal chemists.

The< strong>Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate molecule exhibits a high degree of functional diversity, which is attributed to its reactive sites. The ester group at the 2-position and the electrophilic nature of the brominated propyl moiety allow for further functionalization through various organic transformations. These properties have made it a preferred choice in the development of novel therapeutic agents, particularly in the realm of drug discovery and development.

In recent years, there has been a surge in research focused on fluorinated benzoates due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom into pharmaceutical molecules often leads to increased binding affinity and selectivity, making these compounds more effective in treating diseases. Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate aligns with this trend, as it provides a versatile platform for designing next-generation drugs.

One of the most compelling applications of Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate is in the synthesis of small-molecule inhibitors targeting neurological disorders. Recent studies have demonstrated its utility in developing compounds that modulate neurotransmitter activity. For instance, researchers have leveraged its structural framework to create novel ligands for serotonin receptors, which are implicated in conditions such as depression and anxiety. The< strong>Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate-derived molecules have shown promising preclinical results, highlighting their potential as therapeutic candidates.

The< strong>brominated propyl side chain of Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate also plays a critical role in its reactivity. This moiety can undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the pharmaceutical industry to create biaryl structures that exhibit desirable pharmacological properties. The ability to introduce diverse substituents at this position allows for fine-tuning of drug-like characteristics, including solubility and cell permeability.

The< strong>fluorine-containing benzoate core of Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate contributes to its stability under physiological conditions. Fluorine atoms are known to enhance the lipophilicity and metabolic resistance of molecules, thereby prolonging their half-life in vivo. This property is particularly advantageous for drugs that require prolonged therapeutic action. Additionally, fluorine atoms can influence electronic effects within the molecule, affecting binding interactions with biological targets. This makes Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate a valuable scaffold for designing high-affinity binders.

In addition to its applications in drug discovery, Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate has found utility in materials science and agrochemical research. Its ability to serve as a precursor for fluorinated benzoates has opened new avenues for developing advanced materials with unique properties. For example, fluorinated benzoates derived from this compound have been explored as components in liquid crystals and organic semiconductors due to their favorable electronic characteristics.

The synthesis of Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps include bromination of appropriately substituted benzoates followed by esterification and subsequent functional group transformations. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

The growing demand for specialized intermediates like Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate has prompted advancements in synthetic methodologies aimed at optimizing production efficiency. Continuous flow processes have gained traction due to their scalability and reduced solvent consumption compared to traditional batch methods. These innovations not only enhance cost-effectiveness but also align with sustainable chemistry principles by minimizing environmental impact.

The role of computational chemistry in designing derivatives of Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. By leveraging computational tools, scientists can identify optimal analogs with enhanced pharmacological profiles, accelerating the drug development pipeline.

In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate (CAS No.< strong>1805761-75-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules with improved efficacy and selectivity.< strong>Ethyl 2-(1-bromo-2-oxopropyl)-4-fluorobenzoate, characterized by its< strong>fluorine,< strong>brominated propyl, and ester functionalities, continues to be a cornerstone in modern chemical synthesis and drug discovery efforts.